Names and Identifiers
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- Cholan-24-oic acid,3,7,23-trihydroxy-, (3a,5b,7a,23R)- (9CI)
- (2R,4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-hydroxypentanoic acid
- phocaecholic acid
- (23R)-3alpha,7alpha,23-Trihydroxy-5beta-cholan-24-oic Acid
- (23R)-Hydroxychenodeoxycholate
- AC1L2TNF
- C17654
- Cholan-24-oic acid, 3,7,23-trihydroxy-, (3alpha,5beta,7alpha,23R)-
- CHEBI:81249
- 3,7,23-Trihydroxycholan-24-oic acid
- EX-A8365
- '(2R,4R)-4-((3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-hydroxypentanoic acid'
- DTXSID40909467
- SCHEMBL20204258
- AC-37094
- beta-Phocaecholate
- 105369-89-9
- Q27155191
- beta-Phocaecholic acid
- LMST04010102
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- Inchi: 1S/C24H40O5/c1-13(10-20(27)22(28)29)16-4-5-17-21-18(7-9-24(16,17)3)23(2)8-6-15(25)11-14(23)12-19(21)26/h13-21,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20-,21+,23+,24-/m1/s1
- InChI Key: SLDVWYDDPPFGHK-WEZRZJDESA-N
- SMILES: O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)C[C@H](C(=O)O)O)CC[C@H]3[C@@H]21)O
Computed Properties
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- Exact Mass: 408.28757437g/mol
- Monoisotopic Mass: 408.28757437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 637
- Covalently-Bonded Unit Count: 1
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- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.4
- Topological Polar Surface Area: 98Ų